![molecular formula C12H18N2O2S B1598379 N-Cyclohexyl 3-aminobenzenesulfonamide CAS No. 61886-26-8](/img/structure/B1598379.png)
N-Cyclohexyl 3-aminobenzenesulfonamide
Overview
Description
N-Cyclohexyl 3-aminobenzenesulfonamide is a chemical compound with the CAS Number: 61886-26-8 and a molecular weight of 254.35 .
Molecular Structure Analysis
The molecular formula of this compound is C12H18N2O2S . The Inchi Code is 1S/C12H18N2O2S/c13-10-5-4-8-12 (9-10)17 (15,16)14-11-6-2-1-3-7-11/h4-5,8-9,11,14H,1-3,6-7,13H2 .Scientific Research Applications
Medicinal Chemistry Applications
Sulfonamides, including derivatives related to N-Cyclohexyl 3-aminobenzenesulfonamide, have been extensively studied for their therapeutic potentials. For instance, sulfonamide-substituted phthalocyanines have been designed for their solubility, stability, and as potential oxidation catalysts in olefin oxidation, leading to the development of novel compounds with remarkable stability under oxidative conditions (Işci et al., 2014). Furthermore, compounds from sulfonamide-focused libraries were evaluated as antitumor agents, with some advancing to clinical trials due to their potent cell cycle inhibitory activities (Owa et al., 2002).
Material Science and Catalysis
In material science, sulfonamides have contributed to the design of stable and efficient catalysts. The study by Işci et al. (2014) highlights the design and solubility range of sulfonamide-substituted iron phthalocyanine, showcasing its application in catalysis, specifically in the oxidation of olefins (Işci et al., 2014).
Organic Synthesis
In organic synthesis, the reactivity and utility of sulfonamides have been exploited in various reactions. The development of an adjustable alkyne reagent for click reactions, utilizing the structure-reactivity relationship influenced by a transannular hydrogen bond between amino and sulfonyl groups, demonstrates the versatility of sulfonamides in facilitating strain-promoted azide-alkyne cycloaddition reactions (Kaneda et al., 2017). Additionally, the synthesis of novel cyclic compounds containing aminobenzenesulfonamide, including the development of unique polyheterocyclic compounds, underscores the importance of sulfonamides in the synthesis of functional molecules and pharmaceuticals (Kaneda, 2020).
Mechanism of Action
While specific information on the mechanism of action of N-Cyclohexyl 3-aminobenzenesulfonamide was not found, sulfonamides, a group of compounds to which it belongs, function by competitively inhibiting enzymatic reactions involving para-aminobenzoic acid (PABA) in the synthesis of folic acid, which is essential for the further production of DNA in bacteria .
properties
IUPAC Name |
3-amino-N-cyclohexylbenzenesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O2S/c13-10-5-4-8-12(9-10)17(15,16)14-11-6-2-1-3-7-11/h4-5,8-9,11,14H,1-3,6-7,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFMAKCBJDOFYEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NS(=O)(=O)C2=CC=CC(=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80400923 | |
Record name | 3-Amino-N-cyclohexylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80400923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
61886-26-8 | |
Record name | 3-Amino-N-cyclohexylbenzene-1-sulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80400923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-AMINO-N1-CYCLOHEXYLBENZENESULFONAMIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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